ζ-Truxilline
ζ-Truxilline
Brand Name:
Vulcanchem
CAS No.:
113350-58-6
VCID:
VC0038521
InChI:
InChI=1S/C38H46N2O8/c1-39-23-15-17-25(39)31(35(41)45-3)27(19-23)47-37(43)33-29(21-11-7-5-8-12-21)30(22-13-9-6-10-14-22)34(33)38(44)48-28-20-24-16-18-26(40(24)2)32(28)36(42)46-4/h5-14,23-34H,15-20H2,1-4H3/t23-,24-,25+,26+,27?,28?,29-,30+,31+,32+,33+,34-/m0/s1
SMILES:
CN1C2CCC1C(C(C2)OC(=O)C3C(C(C3C(=O)OC4CC5CCC(C4C(=O)OC)N5C)C6=CC=CC=C6)C7=CC=CC=C7)C(=O)OC
Molecular Formula:
C38H46N2O8
Molecular Weight:
658.8 g/mol
ζ-Truxilline
CAS No.: 113350-58-6
Main Products
VCID: VC0038521
Molecular Formula: C38H46N2O8
Molecular Weight: 658.8 g/mol
| CAS No. | 113350-58-6 |
|---|---|
| Product Name | ζ-Truxilline |
| Molecular Formula | C38H46N2O8 |
| Molecular Weight | 658.8 g/mol |
| IUPAC Name | bis[(1R,2R,5S)-2-methoxycarbonyl-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] (1R,2S,3R,4S)-3,4-diphenylcyclobutane-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C38H46N2O8/c1-39-23-15-17-25(39)31(35(41)45-3)27(19-23)47-37(43)33-29(21-11-7-5-8-12-21)30(22-13-9-6-10-14-22)34(33)38(44)48-28-20-24-16-18-26(40(24)2)32(28)36(42)46-4/h5-14,23-34H,15-20H2,1-4H3/t23-,24-,25+,26+,27?,28?,29-,30+,31+,32+,33+,34-/m0/s1 |
| Standard InChIKey | SYSWFFZJNZSEIZ-WZVFSUAJSA-N |
| Isomeric SMILES | CN1[C@H]2CC[C@@H]1[C@H](C(C2)OC(=O)[C@H]3[C@@H]([C@@H]([C@H]3C(=O)OC4C[C@@H]5CC[C@H]([C@H]4C(=O)OC)N5C)C6=CC=CC=C6)C7=CC=CC=C7)C(=O)OC |
| SMILES | CN1C2CCC1C(C(C2)OC(=O)C3C(C(C3C(=O)OC4CC5CCC(C4C(=O)OC)N5C)C6=CC=CC=C6)C7=CC=CC=C7)C(=O)OC |
| Canonical SMILES | CN1C2CCC1C(C(C2)OC(=O)C3C(C(C3C(=O)OC4CC5CCC(C4C(=O)OC)N5C)C6=CC=CC=C6)C7=CC=CC=C7)C(=O)OC |
| PubChem Compound | 188753 |
| Last Modified | Nov 11 2021 |
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